Cas no 2137819-68-0 (Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-)

• Product Name: Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-
• CAS No: 2137819-68-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5258683
• Update Time: 2025-06-11

Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-

• Inchi： 1S/C13H18N2O/c1-9(14)12-4-2-3-10(7-12)8-15-13(16)11-5-6-11/h2-4,7,9,11H,5-6,8,14H2,1H3,(H,15,16)
• InChI Key： MMKOJLGQLRILQD-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC(C(N)C)=C2)=O)CC1

Additional information on Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-

Introduction to Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- (CAS No. 2137819-68-0)

Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-, identified by its CAS number 2137819-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by the presence of a carbonyl group connected to a nitrogen atom. The unique structural features of this molecule, particularly its cyclopropane ring and the presence of an N-[(3-(1-aminoethyl)phenyl)methyl] substituent, make it a promising candidate for various biochemical applications.

The cyclopropane moiety is a key structural element in this compound, contributing to its distinct chemical properties. Cyclopropanes are known for their high ring strain, which often enhances reactivity and makes them valuable in synthetic chemistry. In the context of Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-, this strain can influence the molecule's interactions with biological targets, potentially making it more effective in modulating biological pathways.

The N-[(3-(1-aminoethyl)phenyl)methyl] group adds another layer of complexity to the molecule. This substituent contains both an aromatic ring and an aminoethyl chain, which can participate in various non-covalent interactions such as hydrogen bonding and π-stacking. These interactions are crucial for the compound's ability to bind to biological targets with high specificity and affinity.

Recent research in the field of medicinal chemistry has highlighted the importance of amide-based compounds in drug discovery. Amides are widely recognized for their stability, solubility, and ability to engage with biological targets through multiple mechanisms. The structural features of Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- align well with these characteristics, making it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the cyclopropane ring and the N-[(3-(1-aminoethyl)phenyl)methyl] substituent suggests that it may have multiple modes of action. For instance, it could interact with enzymes or receptors in ways that modulate signaling pathways involved in various diseases.

In vitro studies have begun to explore the pharmacological properties of Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]-. Initial findings indicate that it exhibits promising activity against certain biological targets. These preliminary results are encouraging and warrant further investigation into its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of both the cyclopropane ring and the complex substituent necessitates precise control over reaction conditions. Advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules with high fidelity.

The role of computational chemistry in the study of Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development.

Future research directions for this compound include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how this molecule is processed by the body and how it affects different tissues will be crucial for determining its potential as a therapeutic agent.

The development of new drugs is a complex process that requires interdisciplinary collaboration. Chemists, biologists, pharmacologists, and computational scientists all play vital roles in bringing new therapeutic agents from bench to bedside. The study of compounds like Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- exemplifies this collaborative approach and highlights the importance of innovation in drug discovery.

In conclusion, Cyclopropanecarboxamide, N-[[3-(1-aminoethyl)phenyl]methyl]- (CAS No. 2137819-68-0) is a structurally unique and potentially valuable compound in pharmaceutical research. Its distinctive features make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound may play a significant role in addressing unmet medical needs.